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Introduction
Basic Yellow 40 (BY40), also known as Maxilon Flavine 10GFF, is a fluorescent dye utilized in

forensic science to enhance latent fingerprints that have been previously developed with

cyanoacrylate (superglue) fuming.[1][2] This technique is particularly effective for visualizing

prints on non-porous, multi-colored, or fluorescent surfaces where the white-developed

cyanoacrylate ridges may have poor contrast.[3][4] When applied to cyanoacrylate-polymerized

fingerprint ridges, BY40 imparts a bright yellow-green fluorescence under specific light

conditions, significantly improving the clarity and detail of the print for examination and

photographic documentation.[5][6]

Principle of Operation
The process relies on the adherence of the BY40 dye to the polymerized cyanoacrylate resin

that has formed on the latent fingerprint ridges. The dye molecules become entrapped within

the polymer matrix. When excited by light of a specific wavelength, the dye fluoresces, emitting

light at a longer wavelength, which makes the fingerprint ridges stand out against the

background.[6]
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Formulation
Basic Yellow
40 Powder

Solvent Volume Notes

Ethanol-Based

(Recommended)
2 grams Ethanol 1000 ml

More effective

formulation.

Some of the dye

may not dissolve;

the clear solution

can be decanted.

[3]

Methanol-Based 1 gram Methanol 500 ml

Less soluble

than the ethanol-

based

formulation.[2][3]

Methanol is more

toxic than

ethanol.

Water-Based 0.5 grams

Distilled Water

(with stock

solution)

500 ml

A stock solution

of 40ml distilled

water, 35ml

ethylene glycol,

and Triton X-100

is prepared first.

1ml of this stock

is mixed with the

water and BY40

powder. Less

effective than the

ethanol-based

formulation but

suitable for

surfaces

sensitive to

alcohol.
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Parameter Specification Notes

Application Time 5 seconds
For tray immersion or aerosol

spraying.[2][6]

Rinsing Time 10 seconds

Using a gentle stream of water.

[6] Some studies suggest that

for certain surfaces, not rinsing

may yield good results.

Excitation Wavelength 365 - 485 nm
The optimal range for inducing

fluorescence.[4][5]

Observation Filter
Yellow/Orange Goggles or 515

nm (BP 35) bandpass filter

To visualize the fluorescence

and block the excitation light

source.[2][6]

Working Solution Shelf Life 6 months
When stored in a dark,

stoppered glass bottle.[2]

Experimental Protocols
I. Preparation of Working Solutions
A. Ethanol-Based Working Solution (Recommended)

Weigh 2 grams of Basic Yellow 40 powder.

Measure 1000 ml of ethanol.

In a fume hood, add the Basic Yellow 40 powder to the ethanol in a clean, dark glass bottle

with a stopper.

Agitate the solution until the powder is dissolved. It is normal for some of the dye not to

dissolve.

Allow the solution to settle and decant the clear yellow supernatant for use.

B. Methanol-Based Working Solution
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Weigh 1 gram of Basic Yellow 40 powder.

Measure 500 ml of methanol.

In a fume hood, add the Basic Yellow 40 powder to the methanol in a clean, dark glass

bottle with a stopper.

Agitate the solution until the powder is dissolved.

C. Water-Based Working Solution

Prepare a stock solution by mixing 40 ml of distilled water, 35 ml of ethylene glycol, and a

small amount of Triton X-100 (detergent).

In a separate container, add 0.5 grams of Basic Yellow 40 powder to 500 ml of distilled

water.

Add 1 ml of the stock solution to the Basic Yellow 40 and water mixture.

Mix thoroughly.

II. Staining Protocol for Cyanoacrylate-Developed Latent
Fingerprints

Prerequisite: Ensure that the latent fingerprints have been fully developed using

cyanoacrylate fuming and have been allowed to harden. Some researchers recommend

waiting overnight after fuming before applying the dye stain.[2]

Application of Basic Yellow 40 Solution:

Tray Immersion: Pour the BY40 working solution into a shallow tray. Submerge the item

with the fumed prints into the solution for approximately 5 seconds.[6]

Aerosol Spraying: Use a spray bottle to evenly apply the BY40 working solution to the

surface with the fumed prints.[2] Misting the item can help reduce excessive background

staining.[2]
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Rinsing: Gently rinse the item with a stream of cool tap water for approximately 10 seconds

to remove excess dye.[6]

Drying: Allow the item to air dry completely.

III. Visualization and Documentation
Light Source: Illuminate the stained fingerprints with a forensic light source set to a

wavelength between 365 nm and 485 nm.[4][5]

Observation: View the fluorescence while wearing yellow or orange colored goggles.[2] This

will filter out the excitation light and allow for clear visualization of the fluorescent fingerprint

ridges.

Photography: Photograph the fluorescent prints using a camera equipped with a yellow or

515 nm (BP 35) bandpass filter.[2][6]

Troubleshooting
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Issue Possible Cause Solution

Weak or No Fluorescence
Incomplete cyanoacrylate

development.

Ensure proper fuming time and

conditions.

Insufficient staining time.
Increase immersion or spray

time slightly.

Faded dye solution.
Prepare a fresh working

solution.

Excessive Background

Staining
Over-application of the dye.

Reduce the application time or

use a misting spray.

Surface is porous and has

absorbed the dye.

Consider using a different

development technique for

porous surfaces.

Inadequate rinsing.
Ensure a thorough but gentle

rinse.

Fluorescence of the Substrate

The surface material naturally

fluoresces at the same

wavelength as BY40.

Use a different fluorescent dye

with a different

excitation/emission profile.

Safety Precautions
Fume Hood: Always prepare and use Basic Yellow 40 solutions in a well-ventilated fume

hood.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

UV Protection: When using a UV light source, wear UV-protective goggles.[2]

Handling: Avoid inhalation of the powder and contact with skin and eyes.

Storage: Store Basic Yellow 40 powder and solutions in tightly sealed, dark glass containers

in a cool, dry place away from heat and ignition sources.
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Disposal: Dispose of chemical waste according to institutional and local regulations.
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Caption: Experimental workflow for Basic Yellow 40 staining of latent fingerprints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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